Cas no 868974-65-6 (3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 868974-65-6
• MF: C₁₉H₁₈N₄O₃S₂
• MW: 414.501221179962
• CID: 5759505
• PubChem ID: 7191151
• Update Time: 2025-05-23

3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 868974-65-6
• 3-methoxy-N-(5-((2-oxo-2-(o-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 3-methoxy-N-[5-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 3-methoxy-N-[5-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024613295
• F1838-2331
• Benzamide, 3-methoxy-N-[5-[[2-[(2-methylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

• Inchi： 1S/C19H18N4O3S2/c1-12-6-3-4-9-15(12)20-16(24)11-27-19-23-22-18(28-19)21-17(25)13-7-5-8-14(10-13)26-2/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key： VBIGNPIJIWMFQI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC=C(C=2)OC)=O)S1)CC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 414.08203280g/mol
• Monoisotopic Mass: 414.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 7.72±0.50(Predicted)

Additional information on 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 868974-65-6)

3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 868974-65-6, belongs to a class of molecules known for their involvement in various biochemical pathways. The intricate arrangement of functional groups within its molecular structure suggests a multifaceted role in drug discovery and development.

The core structure of 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide consists of a benzamide moiety linked to a thiadiazole ring. The presence of a methoxy group at the third position and a sulfanyl-substituted carbamoylmethyl group at the fifth position of the thiadiazole ring adds to its complexity. These substituents are strategically positioned to interact with biological targets, making the compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological receptors. The benzamide moiety, in particular, is known to exhibit binding affinity towards various enzymes and receptors, which has been leveraged in the development of drugs targeting neurological disorders and inflammatory conditions. The thiadiazole ring is another critical feature, as it is frequently found in bioactive molecules due to its ability to stabilize negative charges and participate in hydrogen bonding.

In the context of current research, 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide has been explored for its potential pharmacological properties. Studies have indicated that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer activities. These properties are attributed to its ability to modulate key signaling pathways involved in disease progression. For instance, the sulfanyl-substituent has been shown to interfere with inflammatory cascades by inhibiting the activity of enzymes such as COX-2 and LOX.

The methoxy group at the third position of the thiadiazole ring further enhances the compound's bioactivity by contributing to its solubility and metabolic stability. This feature is particularly important for drug candidates that require oral administration, as it ensures better absorption and distribution within the body. Additionally, the presence of a methylphenyl group at the carbamoylmethyl position suggests potential interactions with monoamine transporters, which are relevant in the treatment of mood disorders and neurodegenerative diseases.

One of the most exciting aspects of 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is its versatility in drug design. Researchers have been able to modify various substituents on its structure to fine-tune its biological activity. This flexibility has led to the development of several analogs with enhanced potency and selectivity. For example, derivatives with different lengths of alkyl chains attached to the sulfanyl group have shown varying degrees of efficacy in preclinical studies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiomerically pure forms of the compound, which is crucial for drugs intended for human use.

In conclusion, 3-methoxy-N-5-({(2-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of today's most challenging medical conditions.